N-methyl-N-[(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methyl]pyrazolo[1,5-a]pyridine-7-carboxamide

• IUPAC Name: N-methyl-N-[(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methyl]pyrazolo[1,5-a]pyridine-7-carboxamide
• InChI: InChI=1S/C17H14N6O2/c1-22(17(24)14-4-2-3-13-7-10-19-23(13)14)11-15-20-16(21-25-15)12-5-8-18-9-6-12/h2-10H,11H2,1H3
• InChI Key: YLZJACIVRUDESK-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=NC(=NO1)C2=CC=NC=C2)C(=O)C3=CC=CC4=CC=NN43
• Molecular Formula: C17H14N6O2
• Molecular Weight: 334.33 g/mol

Description

“N-methyl-N-[(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)methyl]pyrazolo[1,5-a]pyridine-7-carboxamide” is a complex organic compound. It contains several functional groups and rings, including a pyridine ring, an oxadiazole ring, and a pyrazolo[1,5-a]pyridine ring. The presence of these rings suggests that this compound may have interesting chemical and physical properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, is quite complex. It contains several nitrogen-containing rings, which are likely to contribute to its reactivity and possibly also its biological activity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, the presence of the pyridine and oxadiazole rings suggests that it might be quite polar and therefore soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it is used. For example, many pyridine-containing compounds are biologically active and can interact with various enzymes and receptors in the body.

Safety and Hazards

Without specific data, it’s difficult to predict the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve exploring its synthesis, its reactivity, and its potential uses. For example, it could be interesting to investigate whether this compound has any biological activity, given the presence of the biologically active pyridine and oxadiazole rings.